Cas no 65984-62-5 (Thiophene, 2-(3-isothiocyanatopropyl)-)
65984-62-5 structure
Product Name:Thiophene, 2-(3-isothiocyanatopropyl)-
CAS No:65984-62-5
MF:C8H9NS2
MW:183.29375910759
CID:4115801
PubChem ID:566161
Update Time:2025-04-24
Thiophene, 2-(3-isothiocyanatopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-(3-isothiocyanatopropyl)-
- THIENYLPROPYL ISOTHIOCYANATE
- 2-(3-Isothiocyanatopropyl)thiophene
- AKOS006279086
- SCHEMBL8091766
- 65984-62-5
- UGPSUVKFPYGFQV-UHFFFAOYSA-N
-
- Inchi： 1S/C8H9NS2/c10-7-9-5-1-3-8-4-2-6-11-8/h2,4,6H,1,3,5H2
- InChI Key： UGPSUVKFPYGFQV-UHFFFAOYSA-N
- SMILES： S1C=CC=C1CCCN=C=S
Computed Properties
- Exact Mass: 183.01764164g/mol
- Monoisotopic Mass: 183.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 72.7Ų
Thiophene, 2-(3-isothiocyanatopropyl)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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